Cas no 52972-61-9 (1H-Indole-3-methanamine,N,N,1-trimethyl-)
52972-61-9 structure
Product Name:1H-Indole-3-methanamine,N,N,1-trimethyl-
CAS No:52972-61-9
MF:C12H16N2
MW:188.268842697144
CID:387370
PubChem ID:338322
Update Time:2025-04-19
1H-Indole-3-methanamine,N,N,1-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-methanamine,N,N,1-trimethyl-
- 3-(N,N-dimethylaminomethyl)-1-methylindole
- N,N-dimethyl-1-(1-methylindol-3-yl)methanamine
- 1-methyl-3-dimethylaminomethylindole
- 1-methylgramine
- AC1L7NL8
- CHEMBL481760
- Dimethyl-(1-methyl-indol-3-ylmethyl)-amin
- dimethyl-(1-methyl-indol-3-ylmethyl)-amine
- NSC360214
- NSC-360214
- N,N-Dimethyl-1-(1-methyl-1H-indol-3-yl)methanamine
- 52972-61-9
- AKOS037481640
- DTXSID20320479
- N-methylgramine
- SCHEMBL10261961
- n,n-dimethyl-(1-methyl-1h-indol-3-yl)methanamine
-
- Inchi: 1S/C12H16N2/c1-13(2)8-10-9-14(3)12-7-5-4-6-11(10)12/h4-7,9H,8H2,1-3H3
- InChI Key: QAJUUSZYZIUHQI-UHFFFAOYSA-N
- SMILES: N1(C)C=C(CN(C)C)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 8.2Ų
Experimental Properties
- PSA: 8.17
- LogP: 2.23990
1H-Indole-3-methanamine,N,N,1-trimethyl- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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